Cas no 740842-72-2 (7-Bromo-2,3,4,5-TetrahydrobenzoF1,4Oxazepine Hydrochloride)

• Product Name: 7-Bromo-2,3,4,5-TetrahydrobenzoF1,4Oxazepine Hydrochloride
• CAS No: 740842-72-2
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• MDL: MFCD26389238
• CID: 2145850
• PubChem ID: 66820137
• Update Time: 2025-11-02

7-Bromo-2,3,4,5-TetrahydrobenzoF1,4Oxazepine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,3,4,5-tetrahydro-benzo[f][1,4]oxazepine hydrochloride
• MFCD26389238
• CS-0038536
• Z1954803398
• 7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine;hydrochloride
• AKOS027338886
• ZYRMRIOGXGPYQY-UHFFFAOYSA-N
• EN300-203945
• DB-359714
• 7-Bromo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepinehydrochloride
• 7-BROMO-2,3,4,5-TETRAHYDROBENZO[F][1,4]OXAZEPINE HCL
• 7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• SCHEMBL855937
• 740842-72-2
• 7-Bromo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine hydrochloride
• AS-36440
• QEB84272
• 832-549-4
• 7-Bromo-2,3,4,5-TetrahydrobenzoF1,4Oxazepine Hydrochloride

• MDL： MFCD26389238
• Inchi： 1S/C9H10BrNO.ClH/c10-8-1-2-9-7(5-8)6-11-3-4-12-9;/h1-2,5,11H,3-4,6H2;1H
• InChI Key： ZYRMRIOGXGPYQY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CNCCO2.Cl

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 7-Bromo-2,3,4,5-TetrahydrobenzoF1,4Oxazepine Hydrochloride

7-Bromo-2,3,4,5-Tetrahydrobenzo[f][1,4]Oxazepine Hydrochloride (CAS No. 740842-72-2): A Comprehensive Overview

7-Bromo-2,3,4,5-Tetrahydrobenzo[f][1,4]Oxazepine Hydrochloride (CAS No. 740842-72-2) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and research communities. This compound, often referred to as 7-Bromo-THBO HCl, belongs to the class of benzoxazepine derivatives, which are known for their potential therapeutic applications. Its unique structure and properties make it a valuable intermediate in the synthesis of novel drugs, particularly those targeting neurological and psychiatric disorders.

The molecular formula of 7-Bromo-2,3,4,5-Tetrahydrobenzo[f][1,4]Oxazepine Hydrochloride is C₉H₉BrClNO, with a molecular weight of 262.53 g/mol. The compound features a benzoxazepine core, which is a fused ring system combining benzene and oxazepine moieties. The presence of a bromine atom at the 7-position and a hydrochloride salt form enhances its stability and solubility, making it suitable for various research applications.

One of the most intriguing aspects of 7-Bromo-THBO HCl is its potential role in central nervous system (CNS) drug development. Researchers are exploring its utility as a building block for compounds that modulate neurotransmitter systems, such as serotonin and dopamine. These systems are critical in treating conditions like depression, anxiety, and schizophrenia. Given the rising global prevalence of mental health disorders, the demand for innovative benzoxazepine-based therapeutics is on the rise.

In addition to its pharmaceutical applications, 7-Bromo-2,3,4,5-Tetrahydrobenzo[f][1,4]Oxazepine Hydrochloride is also used in chemical research and academic studies. Its unique structure allows scientists to investigate novel reaction pathways and develop new synthetic methodologies. The compound's versatility makes it a valuable tool for medicinal chemistry and drug discovery programs.

The synthesis of 7-Bromo-THBO HCl typically involves multi-step organic reactions, starting from readily available precursors. Key steps include bromination of the benzene ring and subsequent cyclization to form the oxazepine ring. The final product is isolated as a hydrochloride salt to improve its handling and storage properties. Researchers often employ advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to confirm the compound's purity and structure.

From a market perspective, the demand for 7-Bromo-2,3,4,5-Tetrahydrobenzo[f][1,4]Oxazepine Hydrochloride is driven by the growing interest in CNS-targeted therapies. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound for preclinical and clinical studies. Its role as a key intermediate in drug development underscores its importance in the life sciences industry.

Safety and handling of 7-Bromo-THBO HCl are paramount in laboratory settings. While the compound is not classified as a hazardous material, standard precautions, such as wearing gloves and working in a fume hood, should be observed. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability over time.

In conclusion, 7-Bromo-2,3,4,5-Tetrahydrobenzo[f][1,4]Oxazepine Hydrochloride (CAS No. 740842-72-2) is a promising compound with diverse applications in pharmaceutical research and drug development. Its unique chemical structure and potential therapeutic benefits make it a subject of ongoing scientific inquiry. As the search for innovative treatments for CNS disorders continues, compounds like 7-Bromo-THBO HCl will remain at the forefront of medicinal chemistry and biomedical research.